Cas no 1353978-01-4 ([1-(2-Amino-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1353978-01-4
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 2160194
• Update Time: 2025-09-23

[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• tert-Butyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(isopropyl)carbamate
• (S)-tert-Butyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(isopropyl)carbamate
• (R)-tert-Butyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(isopropyl)carbamate
• AM94250
• [1-(2-Aminoacetyl)pyrrolidin-3-yl]isopropylcarbamic acid tert-butyl ester

• Inchi： 1S/C14H27N3O3/c1-10(2)17(13(19)20-14(3,4)5)11-6-7-16(9-11)12(18)8-15/h10-11H,6-9,15H2,1-5H3
• InChI Key： MCQMFGSUHDOVEN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)C1CN(C(CN)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

Comprehensive Overview of [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1353978-01-4)

The compound [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1353978-01-4) is a specialized pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl ester and an amino-acetyl moiety, makes it a valuable intermediate for the development of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in peptide synthesis and drug discovery, particularly in the design of protease inhibitors and GPCR-targeted therapeutics.

In recent years, the demand for pyrrolidine-based scaffolds has surged, driven by their versatility in medicinal chemistry. The tert-butyl carbamate (Boc) group in this compound provides excellent protection for amines, a feature highly sought after in solid-phase peptide synthesis (SPPS). This aligns with the growing trend of peptide therapeutics, a market projected to exceed $50 billion by 2025. The compound’s isopropyl-carbamic acid segment further enhances its stability, making it a preferred choice for high-throughput screening (HTS) applications.

From a synthetic perspective, CAS No. 1353978-01-4 is often utilized in structure-activity relationship (SAR) studies. Its 2-amino-acetyl side chain allows for facile modifications, enabling researchers to explore novel bioisosteres and prodrug candidates. This adaptability is critical in addressing challenges like oral bioavailability and blood-brain barrier (BBB) penetration—key topics in modern central nervous system (CNS) drug development.

The compound’s relevance extends to green chemistry initiatives. With increasing emphasis on sustainable synthesis, its Boc-protected amine can be deprotected under mild acidic conditions, minimizing hazardous waste. This aligns with the pharmaceutical industry’s shift toward environmentally friendly processes, a frequent search query among chemists exploring green solvents and catalyst-free reactions.

Analytical characterization of [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester typically involves HPLC, NMR, and mass spectrometry. These techniques ensure compliance with ICH guidelines for impurity profiling, a hot topic in quality-by-design (QbD) approaches. The compound’s chiral center at the pyrrolidine ring also makes it a subject of interest for enantioselective synthesis studies, particularly in the context of asymmetric catalysis.

In summary, CAS No. 1353978-01-4 represents a multifaceted tool for researchers tackling drug-likeness optimization and molecular diversity. Its structural features cater to pressing needs in precision medicine and personalized therapeutics, while its synthetic flexibility supports innovation in fragment-based drug design (FBDD). As the scientific community continues to explore undruggable targets, compounds like this will remain pivotal in bridging chemical space and biological activity.